Cas no 105563-33-5 (Phosphine oxide, bis[2,4,6-tris(1,1-dimethylethyl)phenyl]-)

• Product Name: Phosphine oxide, bis[2,4,6-tris(1,1-dimethylethyl)phenyl]-
• CAS No: 105563-33-5
• MF: C₃₆H₅₈OP
• MW: 537.818892002106
• CID: 1155929
• PubChem ID: 71333596
• Update Time: 2025-04-20

Phosphine oxide, bis[2,4,6-tris(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, bis[2,4,6-tris(1,1-dimethylethyl)phenyl]-
• oxo-bis(2,4,6-tritert-butylphenyl)phosphanium
• DTXSID20761823
• 105563-33-5
• Oxobis(2,4,6-tri-tert-butylphenyl)phosphanium

• Inchi： 1S/C36H58OP/c1-31(2,3)23-19-25(33(7,8)9)29(26(20-23)34(10,11)12)38(37)30-27(35(13,14)15)21-24(32(4,5)6)22-28(30)36(16,17)18/h19-22H,1-18H3/q+1
• InChI Key： QVFCPPRBQCMQDT-UHFFFAOYSA-N
• SMILES： [P+](C1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)C(C)(C)C)(C1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 538.43067
• Monoisotopic Mass: 537.42252847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07